Cas no 71672-36-1 (Pentanoic acid,2,2,4-trimethyl-, methyl ester)

• Product Name: Pentanoic acid,2,2,4-trimethyl-, methyl ester
• CAS No: 71672-36-1
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 573073
• PubChem ID: 156204
• Update Time: 2025-04-19

Pentanoic acid,2,2,4-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,2,4-trimethyl-, methyl ester
• methyl 2,2,4-trimethylpentanoate
• DTXSID70221902
• F2147-6055
• 71672-36-1
• AKOS038411128
• SCHEMBL13788287
• Pentanoic acid, 2,2,4-trimethyl-, methyl ester

• Inchi： 1S/C9H18O2/c1-7(2)6-9(3,4)8(10)11-5/h7H,6H2,1-5H3
• InChI Key： LCWGYENVYPAVPG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CC(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3